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Compound of Interest

Compound Name: IMP-1575

Cat. No.: B15136921

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of IMP-1575, a potent and selective Hedgehog acyltransferase (HHAT) inhibitor. Given

its sub-micromolar potency, strict adherence to these guidelines is paramount to ensure

personnel safety and prevent environmental contamination.[1][2][3][4]

Compound Information and Hazard Identification
IMP-1575 is a small molecule inhibitor of HHAT with a molecular weight of 343.49 g/mol and an

empirical formula of C19H25N3OS. It is the most potent HHAT inhibitor reported to date, with

an IC50 of 0.75 μM.[1][3][4] While a specific Safety Data Sheet (SDS) detailing all hazards is

not publicly available, its potent biological activity necessitates handling it as a hazardous

compound.

Physicochemical Properties:
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Property Value

Molecular Weight 343.49

Empirical Formula C19H25N3OS

Appearance Faint yellow to yellow orange oil/solid

Storage Temperature 2-8°C

| Solubility | 10 mM in DMSO |

Source: Sigma-Aldrich, MedchemExpress, Probechem Biochemicals[1][2]

Personal Protective Equipment (PPE)
Due to the potent nature of IMP-1575, a comprehensive PPE program must be implemented.

[5][6] This program should address hazard assessment, PPE selection, and training on proper

use, maintenance, and disposal.[5]

Required PPE for Handling IMP-1575:

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)

To prevent skin contact and

absorption.

Eye Protection
Safety glasses with side

shields or goggles
To protect eyes from splashes.

Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection
Use in a well-ventilated area or

chemical fume hood

To avoid inhalation of any

aerosols or particulates.

Note: The selection of PPE should be based on a site-specific risk assessment.[6][7]

Operational Plan: Handling and Storage
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Workflow for Handling IMP-1575:

Caption: Workflow for the safe handling of IMP-1575.

Key Handling and Storage Procedures:

Always handle IMP-1575 in a well-ventilated area, such as a chemical fume hood, to

minimize inhalation exposure.[8]

Avoid contact with skin and eyes.[8]

Store the compound at its recommended temperature of 2-8°C.

Keep containers tightly closed when not in use.[9]

An eyewash station should be readily accessible in case of accidental eye contact.[7]

Disposal Plan
Proper disposal of IMP-1575 and any contaminated materials is critical to prevent

environmental release.

Disposal Workflow:

Waste Generation

Waste Segregation Labeling Temporary Storage Final Disposal

Unused IMP-1575

Segregate into designated hazardous chemical waste containersContaminated Labware (pipette tips, tubes)

Contaminated PPE (gloves, etc.)

Label container with 'Hazardous Waste' and list contents Store in a designated satellite accumulation area Arrange for pickup by a licensed hazardous waste disposal company
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Caption: Step-by-step process for the disposal of IMP-1575 waste.

Key Disposal Procedures:

Dispose of IMP-1575 and any contaminated materials as hazardous chemical waste in

accordance with local, state, and federal regulations.[10]

Collect waste in suitable, closed, and clearly labeled containers.[8][10]

Do not dispose of IMP-1575 down the drain.[8]

For investigational medicinal products (IMP) used in clinical trials, follow the sponsor's

instructions for return or destruction.[11]

Experimental Protocols
While specific experimental protocols are highly dependent on the research question, the

following provides a general methodology for an in vitro HHAT inhibition assay.

HHAT Inhibition Acyl-cLIP Assay Methodology:

Prepare Reagents:

Purified HHAT enzyme.

Acyl-cLIP (a fluorescently labeled peptide substrate).

Palmitoyl-Coenzyme A (Pal-CoA).

Assay buffer.

IMP-1575 stock solution (in DMSO) and serial dilutions.

Assay Procedure:

In a 384-well plate, add the assay buffer.

Add the desired concentrations of IMP-1575.
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Add the purified HHAT enzyme and incubate.

Initiate the reaction by adding a mixture of Acyl-cLIP and Pal-CoA.

Monitor the increase in fluorescence over time, which corresponds to the acylation of the

peptide substrate.

Data Analysis:

Calculate the initial reaction rates from the fluorescence data.

Plot the reaction rates against the inhibitor concentration.

Determine the IC50 value by fitting the data to a suitable dose-response curve.

This potent compound requires careful and informed handling to ensure the safety of all

personnel. Always consult your institution's Environmental Health & Safety (EHS) department

for specific guidance.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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